4-Bromo-5-methyl-2-(pyridin-2-yl)thiazole

Core Science & Biosynthesis

A Technical Guide to the 2-(Pyridin-2-yl)thiazole Scaffold: From Synthesis to Therapeutic Potential

Introduction: The Power of Privileged Scaffolds in Modern Drug Discovery

In the landscape of medicinal chemistry, the concept of a "privileged scaffold" is paramount. These are molecular frameworks that are capable of binding to multiple, often unrelated, biological targets, thereby serving as a fertile ground for the development of novel therapeutics. The 2-(Pyridin-2-yl)thiazole core is a quintessential example of such a scaffold. By chemically hybridizing two potent heterocyclic systems—the electron-deficient pyridine ring and the electron-rich thiazole ring—this scaffold gains unique electronic and structural properties. The thiazole ring itself is a component of more than 18 FDA-approved drugs, while the pyridine moiety is a cornerstone of numerous pharmacological agents.[1] Their combination within the 2-(Pyridin-2-yl)thiazole framework creates a versatile building block that has demonstrated a remarkable breadth of biological activities, ranging from anticancer and antimicrobial to antiparasitic and anti-inflammatory effects.[1][2]

This guide provides an in-depth exploration of the 2-(Pyridin-2-yl)thiazole scaffold, designed for researchers and drug development professionals. We will dissect its synthetic pathways, analyze its diverse biological activities through the lens of structure-activity relationships (SAR), and present practical experimental workflows, offering a comprehensive view of its drug discovery potential.

Part 1: Synthesis and Chemical Diversification

The accessibility and derivatization potential of a scaffold are critical for its utility in drug discovery. The 2-(Pyridin-2-yl)thiazole core is primarily constructed via the well-established Hantzsch thiazole synthesis, a robust method that allows for significant structural variation.

Core Synthesis: The Hantzsch Thiazole Synthesis

The most common and versatile route involves the cyclocondensation of a pyridine-derived thiourea or thioamide with an α-halocarbonyl compound.[3][4] This reaction reliably forms the thiazole ring, incorporating the pyridine moiety at the C2 position.

Sources

• 1. Thiazole Ring—A Biologically Active Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. sysrevpharm.org [sysrevpharm.org]

Technical Guide: Novel 2,4,5-Trisubstituted Thiazole Derivatives

Advanced Synthesis, Structural Activity Relationships (SAR), and Therapeutic Applications

Executive Summary

The 2,4,5-trisubstituted thiazole scaffold represents a "privileged structure" in modern medicinal chemistry due to its ability to bind diverse biological targets with high affinity. Unlike 2,4-disubstituted analogs, the full substitution pattern allows for precise tuning of lipophilicity, electronic distribution, and steric fit within enzymatic pockets. This guide analyzes the recent literature (2020–2025) focusing on their role as dual-action anticancer agents (targeting EGFR and Tubulin) and provides actionable protocols for their synthesis and biological validation.

Part 1: Structural Significance & SAR Analysis

The thiazole ring is bio-isosteric with pyridine and benzene but offers unique electronic properties due to the presence of both a pyridine-like nitrogen (electron acceptor) and a thiophene-like sulfur (electron donor).

The "Trisubstituted" Advantage

Recent literature highlights that trisubstitution is critical for overcoming the "solubility vs. permeability" paradox often found in flat heteroaromatic drugs.

Position	Chemical Function	Biological Role (SAR)
C2 Position	Nucleophilic Center	Primary anchor point. Often substituted with hydrazines, amides, or amines to form hydrogen bonds with residues like Thr353 in tubulin or Met793 in EGFR.
C4 Position	Lipophilic Domain	Usually bears bulky aryl/heteroaryl groups (e.g., p-methoxyphenyl, coumarin). Fits into hydrophobic pockets (e.g., the Colchicine binding site of tubulin).
C5 Position	Electronic Tuner	Critical for metabolic stability. Electron-withdrawing groups (EWG) here (e.g., -COOEt, -CN) prevent metabolic oxidation and enhance the acidity of the C2-NH, strengthening H-bonds.

Visualization: SAR Logic Flow

The following diagram illustrates the decision-making process for substituent selection based on recent EGFR and Tubulin inhibition studies.

Caption: SAR decision matrix for 2,4,5-trisubstituted thiazoles targeting EGFR and Tubulin.

Part 2: Synthetic Architectures

While the classic Hantzsch synthesis (1887) remains relevant, it suffers from harsh conditions and poor regioselectivity for complex derivatives. Modern literature emphasizes One-Pot Multi-Component Reactions (MCR) and Green Chemistry protocols.

Comparison of Methodologies

Feature	Classic Hantzsch	Modern One-Pot Green Synthesis
Reagents	Thioamide + -Haloketone	Thioamide + Ketone + Halogen Source (in situ)
Catalyst	None (Thermal) or Reflux	Nanocatalysts (e.g., CuO NPs, ZnO) or Microwave
Solvent	Ethanol/DMF (Volatile organic compounds)	Water, PEG-400, or Solvent-free
Yield	50–70%	85–95%
Atom Economy	Low (Halogen waste)	High

Protocol: Microwave-Assisted Synthesis of Thiazole-Chalcone Hybrids

Based on methodologies adapted from El-Abd et al. (2022) and recent green protocols.

Objective: Synthesize a 2,4,5-trisubstituted thiazole with a C2-hydrazinyl linker.

Reagents:

• Substituted thiosemicarbazone (Precursor A)

• -Bromoacetophenone derivative (Precursor B)

• Ethanol (Solvent)

• Fused Sodium Acetate (Base)

Step-by-Step Methodology:

• Preparation: In a microwave-safe reaction vessel, dissolve 1.0 mmol of Precursor A and 1.0 mmol of Precursor B in 10 mL of absolute ethanol.

• Catalysis: Add 2.0 mmol of fused sodium acetate.

• Irradiation: Place in a microwave reactor (e.g., Monowave 300). Set parameters: 110°C, 150W, 10–15 minutes . Note: Conventional reflux would require 4–6 hours.

• Monitoring (Self-Validation): Spot the reaction mixture on a TLC plate (Mobile phase: Hexane:Ethyl Acetate 3:1). The disappearance of the starting material (

  -haloketone) indicates completion.

• Work-up: Pour the hot reaction mixture onto crushed ice. The sudden temperature drop forces the hydrophobic thiazole to precipitate.

• Purification: Filter the precipitate. Recrystallize from hot ethanol to ensure removal of unreacted ionic salts.

• Characterization: Verify structure via

  H-NMR (Look for the disappearance of CH protons of the -haloketone and appearance of the thiazole ring signals).

Part 3: Therapeutic Mechanism (Anticancer)[1][2][3][4]

The most potent recent derivatives act as Dual Inhibitors . They simultaneously target:

• EGFR (Epidermal Growth Factor Receptor): Blocking the ATP-binding site to prevent downstream signaling (Ras/Raf/MEK).

• Tubulin: Binding to the colchicine site, preventing polymerization into microtubules, causing cell cycle arrest at the G2/M phase.

Mechanism of Action Diagram

This diagram visualizes the dual-pathway interference caused by the novel derivatives.

Caption: Dual-mechanism pathway: Thiazole derivatives induce apoptosis via kinase blockade and microtubule destabilization.

Part 4: Biological Validation Protocol

To validate the anticancer potential described in the literature (e.g., Al-Warhi et al., 2022), researchers must utilize a robust antiproliferative assay.

MTT Assay Protocol (Cell Viability)

Principle: Metabolic reduction of MTT (yellow tetrazolium salt) to purple formazan by mitochondrial succinate dehydrogenase in living cells.

Workflow:

• Seeding: Seed cancer cells (e.g., MCF-7 or A549) in 96-well plates at

  cells/well. Incubate for 24h.

• Treatment: Treat cells with the synthesized thiazole derivative at serial dilutions (0.1

  M to 100 M). Include Erlotinib or Combretastatin A-4 as positive controls.

• Incubation: Incubate for 48h at 37°C in 5% CO

  .

• Staining: Add 20

  L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Only viable cells have active mitochondria to convert the dye.

• Solubilization: Aspirate media and add 100

  L DMSO to dissolve the purple formazan crystals.

• Measurement: Measure absorbance at 570 nm using a microplate reader.

• Calculation: Calculate IC

  using non-linear regression analysis.

Part 5: Future Outlook

The field is moving toward Hybrid Pharmacophores .

• Thiazole-Coumarins: Enhanced fluorescence for theranostic applications.

• PROTACs: Linking a thiazole-based EGFR binder to an E3 ligase ligand to induce protein degradation rather than just inhibition.

References

• Zhang, Z., Shu, B., Zhang, Y., Deora, G. S., & Li, Q. S. (2020).[1][2] 2,4,5-Trisubstituted Thiazole: A Privileged Scaffold in Drug Design and Activity Improvement. Current Topics in Medicinal Chemistry, 20(28), 2535-2577.[1][2][3] Link

• El-Abd, O. S., et al. (2022).[4][5][6][7] Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors. Frontiers in Chemistry. Link

• Al-Warhi, T., et al. (2022). Novel 2-(5-Aryl-4,5-Dihydropyrazol-1-yl)thiazol-4-One as EGFR Inhibitors: Synthesis, Biological Assessment and Molecular Docking Insights. Drug Design, Development and Therapy, 16, 1457-1471. Link

• Keshta, A. T., et al. (2023).[8] Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking.[5][9][10] Crystals, 13(11), 1546.[8] Link[8]

• Bagwan, S. M., et al. (2023). A Simple, Efficient and Green Procedure for the Synthesis of 2,4,5-Trisubstituted Imidazole Derivatives Using Novel PEG-SOCl as a Catalyst.[4] International Journal of Pharmaceutical Sciences and Research, 14(1), 434-443.[4] (Cited for Green Chemistry principles applicable to azole synthesis). Link

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• 2. benthamdirect.com [benthamdirect.com]
• 3. 2,4,5-Trisubstituted Thiazole: A Privileged Scaffold in Drug Design and Activity Improvement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijpsr.com [ijpsr.com]
• 5. Synthesis of New Thiazole-Privileged Chalcones as Tubulin Polymerization Inhibitors with Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors [frontiersin.org]
• 7. Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05601A [pubs.rsc.org]
• 10. asianjpr.com [asianjpr.com]

Thiazole-Based Heterocyclic Building Blocks: A Technical Guide for Pharma Research

Executive Summary

The thiazole ring (1,3-thiazole) stands as a "privileged scaffold" in medicinal chemistry, distinguished by its unique electronic distribution and ability to engage in diverse non-covalent interactions. This guide dissects the utility of thiazole building blocks, moving beyond basic synthesis to explore the causality of their physicochemical properties in drug design. We provide validated protocols for both classical and modern synthetic routes and analyze the structural logic behind blockbuster thiazole-containing drugs.

Part 1: Structural & Electronic Determinants

To effectively utilize thiazoles, one must understand the electronic landscape that drives their bioactivity.

Physicochemical Profile

The thiazole ring is a five-membered aromatic heterocycle containing sulfur at position 1 and nitrogen at position 3.

• Aromaticity: It possesses 6

  -electrons, but the sulfur atom contributes a lone pair to the aromatic sextet, making it less aromatic than pyridine but more than furan.

• Basicity: The nitrogen atom has a lone pair in an

  orbital orthogonal to the -system, making it a weak base ( of conjugate acid ~2.5) and a prime hydrogen bond acceptor.

• Lipophilicity: The sulfur atom increases lipophilicity compared to imidazole, enhancing membrane permeability (logP modulation).

• S-

  Interactions: The sulfur atom can engage in specific interactions with aromatic residues (Phenylalanine, Tyrosine) in protein binding pockets, a feature often exploited in kinase inhibitors.

Strategic Utility in Drug Design

• Bioisosterism: Thiazoles frequently serve as bioisosteres for pyridine rings (to reduce basicity) or benzene rings (to introduce polarity and solubility).

• Metabolic Stability: Unlike furan (prone to ring opening) or thiophene (prone to S-oxidation), the thiazole ring is relatively robust against oxidative metabolism, although specific substitutions (e.g., 2-isopropyl) can introduce metabolic liabilities used for "soft drug" design or CYP inhibition (e.g., Ritonavir).

Part 2: Synthetic Methodologies

We contrast the "Gold Standard" classical method with a modern, atom-economical approach.

The Classical Route: Hantzsch Thiazole Synthesis

Mechanism: Condensation of

-haloketones with thioamides/thioureas. Why it works: The reaction is driven by the high nucleophilicity of the sulfur atom (attacking the -carbon) followed by an intramolecular condensation of the nitrogen onto the carbonyl.

Experimental Protocol: Synthesis of 2-Amino-4-Arylthiazole

Target: Rapid generation of a library of 2-aminothiazoles for SAR exploration.

Reagents:

• Acetophenone derivative (

  -bromoacetophenone, 1.0 equiv)

• Thiourea (1.1 equiv)

• Ethanol (Absolute)

Step-by-Step Workflow:

• Solvation: Dissolve 10 mmol of

  -bromoacetophenone in 20 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 11 mmol of thiourea. The mixture may warm slightly (exothermic nucleophilic attack).

• Reflux: Heat the mixture to reflux (approx. 78°C) for 2–4 hours.

  • Causality: Reflux provides the activation energy for the cyclodehydration step.

  • Validation: Monitor by TLC (Mobile phase: 30% EtOAc/Hexane). Disappearance of the starting bromide (

    ) and appearance of a polar baseline spot (hydrobromide salt of product) indicates completion.

• Workup: Cool to room temperature. A precipitate often forms (HBr salt).

• Neutralization: Pour the reaction mixture into 100 mL of saturated aqueous

  . Stir vigorously to deprotonate the thiazole amine. The free base will precipitate.

• Purification: Filter the solid, wash with water, and recrystallize from hot ethanol/water (9:1).

Modern Route: Pd-Catalyzed C-H Activation

Mechanism: Direct arylation of the thiazole C-5 position.[1] Advantage: Avoids pre-functionalization (halogenation) of the thiazole core, reducing steps and waste.

Experimental Protocol: C-5 Arylation of Thiazole

Target: Late-stage functionalization of a thiazole core.[1]

Reagents:

• Thiazole substrate (1.0 equiv)[1][2]

• Aryl Iodide (1.2 equiv)[1]

• Catalyst:

  (5 mol%)

• Ligand:

  (10 mol%)

• Base:

  (2.0 equiv) or (cheaper alternative)

• Solvent: DMF or DMAc

Step-by-Step Workflow:

• Inert Atmosphere: Flame-dry a reaction tube and purge with Argon.

  • Causality:

    intermediates are oxygen-sensitive; can quench the active catalytic species.

• Loading: Add Thiazole (1.0 mmol), Aryl Iodide (1.2 mmol),

  (11 mg), (26 mg), and (550 mg).

• Solvation: Add anhydrous DMF (3 mL) via syringe.

• Heating: Seal and heat to 120°C for 12 hours.

  • Mechanism:[1][3][4][5][6][7][8][9] The reaction proceeds via a Concerted Metalation-Deprotonation (CMD) pathway where the base assists in cleaving the C-5 proton.

• Workup: Dilute with EtOAc, wash with brine (3x) to remove DMF. Dry over

  , concentrate, and purify via flash column chromatography.

Part 3: Visualization of Mechanisms & Workflows

Hantzsch Synthesis Mechanism

The following diagram illustrates the stepwise formation of the thiazole ring, highlighting the critical cyclization event.

Caption: The Hantzsch synthesis pathway: Nucleophilic attack by sulfur followed by cyclodehydration.

Strategic Drug Design Workflow

How to decide when to use a thiazole scaffold in a drug discovery campaign.

Caption: Decision matrix for incorporating thiazole scaffolds to solve specific medicinal chemistry problems.

Part 4: Thiazoles in Approved Drugs (Case Studies)

The following table summarizes how the thiazole moiety functions in key pharmaceutical agents.

Drug Name	Indication	Thiazole Role & Mechanism
Dasatinib (Sprycel)	CML (BCR-ABL inhibitor)	Hinge Binder: The 2-aminothiazole core forms critical hydrogen bonds with the kinase hinge region (Met318 in c-Abl). The sulfur atom contacts the gatekeeper residue [1].
Ritonavir (Norvir)	HIV Protease / Booster	CYP Inactivation: Contains two thiazole rings. The 5-thiazolyl group coordinates with the heme iron of CYP3A4, while the isopropyl-thiazole moiety is metabolically activated to irreversibly inhibit the enzyme [2].
Cefdinir	Antibiotic (Cephalosporin)	Side Chain: The 2-aminothiazole side chain enhances penetration through the bacterial outer membrane and affinity for penicillin-binding proteins (PBPs).
Meloxicam	NSAID (COX-2 selective)	Selectivity: The thiazole ring is part of the enolic acid pharmacophore, orienting the molecule to fit the COX-2 side pocket better than COX-1.

Deep Dive: Dasatinib Binding Mode

In Dasatinib, the thiazole is not merely a spacer. The nitrogen (N3) acts as a hydrogen bond acceptor for the backbone NH of Met318. Simultaneously, the exocyclic amino group (at C2) acts as a hydrogen bond donor to the carbonyl of Met318. This "donor-acceptor" motif is a hallmark of ATP-competitive kinase inhibitors.

References

• Lombardo, L. J., et al. (2004). Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity. Journal of Medicinal Chemistry.

• Sevrioukova, I. F., & Poulos, T. L. (2010). Structure and mechanism of the complex between cytochrome P4503A4 and ritonavir. Proceedings of the National Academy of Sciences.

• Roger, J., Pogan, F., & Doucet, H. (2009).[4] Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazole Derivatives at Low Catalyst Loadings. The Journal of Organic Chemistry.

• Hantzsch, A. (1887). Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und alpha-Halogenketonen. Berichte der deutschen chemischen Gesellschaft. (Historical Reference)

Sources

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• 2. Palladium-Catalyzed C–H Arylation of 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings [organic-chemistry.org]
• 5. scienceopen.com [scienceopen.com]
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• 7. researchgate.net [researchgate.net]
• 8. RITONAVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 9. New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Using 4-Bromo-5-methyl-2-(pyridin-2-yl)thiazole in Suzuki coupling

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 4-Bromo-5-methyl-2-(pyridin-2-yl)thiazole

Executive Summary

This guide details the protocol for performing Suzuki-Miyaura cross-coupling on 4-Bromo-5-methyl-2-(pyridin-2-yl)thiazole . This substrate presents a dual challenge in organic synthesis: catalyst poisoning due to the bidentate nature of the pyridyl-thiazole motif and steric hindrance at the C4 position caused by the adjacent C5-methyl group.

Conventional protocols often fail due to the formation of stable Pd-chelate complexes. This note provides a "Self-Validating" workflow using sterically demanding phosphine ligands (Buchwald-type) to ensure turnover.

Chemical Context & Mechanistic Challenges

The Substrate Profile

• Core Scaffold: 2-(Pyridin-2-yl)thiazole.

• Electrophile: C4-Bromide (Site of Oxidative Addition).

• Steric Clash: C5-Methyl group (Proximal to reaction site).

• Electronic Nature: Electron-deficient heteroaromatic (prone to rapid oxidative addition, but also rapid hydrolysis if not handled correctly).

The "Chelation Trap"

The primary failure mode for this reaction is not the oxidative addition, but the sequestration of the active catalyst. The nitrogen atom of the pyridine ring and the nitrogen/sulfur of the thiazole ring are positioned to act as a bidentate ligand (N,N-chelation).

When using simple catalysts like Pd(PPh₃)₄, the substrate displaces the phosphine ligands, forming a thermodynamically stable bis-chelated Pd(II) complex . This "off-cycle" resting state halts the catalytic turnover.

Figure 1: Catalytic Cycle & The Chelation Trap

Caption: The "Off-Cycle Trap" (Red) occurs when the substrate's nitrogen atoms displace the catalyst ligands. Bulky ligands prevent this pathway.

Critical Reaction Parameters

To bypass the chelation trap, we must use ligands that are bulky (to prevent the formation of square-planar bis-chelated complexes) and electron-rich (to facilitate oxidative addition).

Parameter	Recommendation	Rationale
Ligand	XPhos or SPhos	Biaryl phosphines provide immense steric bulk, preventing the substrate N-atoms from binding to Pd.
Catalyst Source	XPhos Pd G3	Pre-catalysts ensure accurate Pd:Ligand ratio (1:1) and rapid activation.[1] Avoids induction periods seen with Pd(OAc)₂.
Base	K₃PO₄ (0.5M - 1.0M)	Anhydrous or highly concentrated aqueous phosphate buffers the pH to ~10-11, protecting the base-sensitive pyridine ring while activating the boronic acid.
Solvent	THF:Water (10:1)	High solubility for the organic substrate; water is strictly required for the boronate activation step.
Temperature	60°C - 80°C	Moderate heat is sufficient. Excessive heat (>100°C) promotes protodeboronation of the coupling partner.

Experimental Protocols

Method A: The "Gold Standard" (High Difficulty Partners)

Use this for sterically hindered boronic acids or valuable intermediates.

Reagents:

• 4-Bromo-5-methyl-2-(pyridin-2-yl)thiazole (1.0 equiv)

• Boronic Acid/Pinacol Ester (1.2 - 1.5 equiv)

• Catalyst: XPhos Pd G3 (2.0 - 5.0 mol%)

• Base: 0.5 M K₃PO₄ (aqueous) (2.0 equiv)

• Solvent: THF (degassed)

Step-by-Step:

• Setup: Charge a reaction vial equipped with a magnetic stir bar with the Thiazole bromide (1.0 eq), Boronic acid (1.2 eq), and XPhos Pd G3 (0.02 eq).

• Inerting: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed THF (Concentration: 0.1 M relative to bromide) and 0.5 M K₃PO₄ solution via syringe.

• Reaction: Place in a pre-heated block at 60°C . Stir vigorously (1000 rpm) to ensure biphasic mixing.

• Monitoring: Check by LC-MS or TLC after 2 hours. The product usually fluoresces strongly under UV (254/365 nm).

• Workup: Dilute with EtOAc, wash with Brine. Dry over Na₂SO₄.

• Purification: Flash chromatography. Note: Pyridyl-thiazoles are polar. Add 1% Triethylamine to the eluent to prevent streaking on silica.

Method B: The "Workhorse" (Standard Partners)

Use this for simple phenyl/aryl boronic acids.

Reagents:

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%)

• Base: K₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1)

Protocol Differences:

• Run at 90°C .

• The bidentate dppf ligand has a large bite angle, which offers moderate resistance to chelation, though less than XPhos. It is cheaper but may require longer reaction times (4-12 hours).

Workflow Visualization

Figure 2: Experimental Workflow & Purification Logic

Caption: Standardized workflow emphasizing the degassing step and checkpoint logic.

Troubleshooting & Self-Validation

Observation	Diagnosis	Corrective Action
Black Precipitate (Palladium Black)	Catalyst decomposition due to oxidation or lack of ligand stabilization.	Ensure rigorous degassing. Switch to XPhos Pd G3 (pre-ligated).
Starting Material Remains (Stalled)	"Chelation Trap" active. Substrate is poisoning the catalyst.	Increase temperature to 80°C to break chelation. Switch to SPhos (higher steric bulk).
Protodeboronation (Boronic acid loss)	Reaction too hot or base too strong.	Lower temp to 60°C. Switch base from K₂CO₃ to K₃PO₄ . Add boronic acid in portions.
Product Streaking on TLC	Interaction of Pyridine nitrogen with Silica acidic sites.	Pre-wash TLC plate with 5% Et₃N in Hexanes or add 1% Et₃N to the mobile phase.

References

• Buchwald, S. L., et al. "Ligands for Palladium-Catalyzed Cross-Couplings of Aryl Chlorides and Bromides." Chemical Science, 2011.

• Organ, M. G., et al. "Pd-PEPPSI-IPent: An Active Sterically Demanding Catalyst for Challenging Couplings." Chemistry - A European Journal, 2006.

• Miyaura, N. "Suzuki-Miyaura Cross-Coupling Reaction: Mechanistic Overview." Royal Society of Chemistry, 2014.

• Sigma-Aldrich. "Product Specification: 4-Bromo-5-methyl-thiazole derivatives."

• Pfizer/BMS Process Chemistry. "Handling Heteroatom Poisoning in Pd-Catalysis." Organic Process Research & Development, 2014.

Sources

• 1. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Reagents for synthesizing 2-pyridylthiazole derivatives

Application Note: Strategic Synthesis of 2-Pyridylthiazole Derivatives

Abstract

The 2-pyridylthiazole moiety is a "privileged scaffold" in medicinal chemistry, serving as a critical pharmacophore in kinase inhibitors (e.g., Dasatinib analogs), antifungal agents, and metal-chelating ligands. Its planar, bi-heteroaryl structure offers unique electronic properties and bidentate coordination sites. This application note details the two primary synthetic pathways: the classical Hantzsch Thiazole Synthesis for robust core assembly, and Palladium-Catalyzed C-H Activation for late-stage derivative generation.

Part 1: The Hantzsch Assembly (The Gold Standard)

The Hantzsch synthesis remains the most reliable method for constructing the 2-pyridylthiazole core. It involves the condensation of a 2-pyridinecarbothioamide with an

-haloketone .

Mechanistic Insight & Reagent Selection

The reaction proceeds via a nucleophilic attack of the thioamide sulfur on the

-carbon of the haloketone, forming an intermediate thioether. This is followed by intramolecular cyclization and dehydration.[1]

• Nucleophile (Component A): Pyridine-2-carbothioamide.

  • Selection Criteria: Commercial availability is good, but it can also be synthesized in one step from 2-cyanopyridine using

    or NaSH/MgCl .

• Electrophile (Component B):

  -Haloketones (e.g., Phenacyl bromide, Ethyl bromopyruvate).

  • Selection Criteria: Bromides are preferred over chlorides due to faster reaction rates. Leaving group ability: I > Br > Cl.

• Solvent: Ethanol or DMF.

  • Why Ethanol? It solubilizes the ionic intermediates and supports the dehydration step at reflux temperatures (

    C).

Visualization: The Hantzsch Pathway

Figure 1: Step-wise mechanism of the Hantzsch synthesis showing the critical dehydration step.

Experimental Protocol: General Hantzsch Synthesis

Objective: Synthesis of 4-phenyl-2-(pyridin-2-yl)thiazole.

Materials:

• Pyridine-2-carbothioamide (1.0 equiv, 10 mmol)

• 2-Bromoacetophenone (1.0 equiv, 10 mmol)

• Ethanol (Absolute, 30 mL)

• Ammonium Hydroxide or Na

  CO (for workup)

Procedure:

• Charge: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Pyridine-2-carbothioamide (1.38 g) in Ethanol (30 mL).

• Addition: Add 2-Bromoacetophenone (1.99 g) in one portion.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (

  C oil bath) for 2–4 hours.

  • Validation: Monitor by TLC (Hexane:EtOAc 7:3). The starting thioamide is polar; the product is less polar.

• Precipitation: Cool the reaction mixture to room temperature. A solid precipitate (the hydrobromide salt) often forms.

• Workup (Critical):

  • Option A (Filtration): Filter the HBr salt, wash with cold EtOH. Resuspend in water and neutralize with 10% Na

    CO to liberate the free base.

  • Option B (Direct Neutralization): Pour the reaction mixture into ice-water (100 mL) and adjust pH to ~9 with NH

    OH.

• Purification: Recrystallize from Ethanol/DMF (5:1) or purify via silica gel flash chromatography.

Part 2: Advanced Functionalization (Pd-Catalyzed C-H Activation)

Once the 2-pyridylthiazole core is synthesized, modern drug discovery requires derivatization. Transition metal-catalyzed C-H activation is superior to traditional halogenation/coupling sequences because it eliminates the need for pre-functionalized thiazoles.

The Concept: Direct Arylation

The 2-pyridyl group acts as a directing group (DG) or simply provides electronic bias. The C5 position of the thiazole ring is the most electron-rich and acidic, making it the primary site for electrophilic palladation.

Reagent System for C-H Arylation

• Catalyst: Pd(OAc)

  (5-10 mol%).

  • Role: Generates the active Pd(II) species.[2]

• Ligand: PPh

  or PCy (often ligand-free conditions work for thiazoles).

• Base: Cs

  CO or KOAc.

  • Role: Aids in the Concerted Metalation-Deprotonation (CMD) step.[3]

• Coupling Partner: Aryl Iodides (Ar-I).

Visualization: C-H Activation Workflow

Figure 2: Palladium-catalyzed C-H arylation targeting the C5-position of the thiazole ring.

Protocol: C-H Arylation of 2-Pyridylthiazole

Objective: Derivatization at the C5 position.

Materials:

• 2-Pyridylthiazole (1.0 equiv)

• Aryl Iodide (1.2 equiv)

• Pd(OAc)

  (5 mol%)

• PPh

  (10 mol%)

• Ag

  CO (1.0 equiv) or Cs CO (2.0 equiv)

• Solvent: DMF or Dioxane

Procedure:

• Inert Atmosphere: Flame-dry a Schlenk tube and purge with Argon.

• Charge: Add 2-pyridylthiazole (0.5 mmol), Aryl Iodide (0.6 mmol), Pd(OAc)

  (5.6 mg), PPh (13 mg), and Base.

• Solvent: Add anhydrous DMF (3 mL).

• Reaction: Seal and heat to 110–120^\circ C for 12–16 hours.

• Workup: Dilute with EtOAc, wash with brine (3x) to remove DMF. Dry over MgSO

  .

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Part 3: Data Summary & Troubleshooting

Reagent Comparison Table

Method	Key Reagents	Reaction Time	Yield (Typical)	Main Advantage
Hantzsch	Thioamide, -Haloketone, EtOH	2–4 Hours	70–95%	Robust, scalable, cheap starting materials.
Pd C-H Activation	Pd(OAc) , Ag CO , Ar-I	12–24 Hours	50–80%	No pre-functionalization needed; accesses diverse libraries rapidly.
Suzuki Coupling	2-Bromothiazole, Boronic Acid	6–12 Hours	40–70%	Warning: 2-metallated thiazoles are often unstable; Hantzsch is preferred for the core.

Troubleshooting Guide

• Problem: Low yield in Hantzsch synthesis.

  • Cause: Incomplete dehydration of the hydroxythiazoline intermediate.

  • Fix: Increase reaction time or add a catalytic amount of acid (p-TsOH) to drive dehydration.

• Problem: Product is a sticky oil.

  • Cause: Trapped solvent or impurities.

  • Fix: Triturate with cold diethyl ether or recrystallize from ethanol.

• Problem: C-H Activation fails (No conversion).

  • Cause: Catalyst poisoning by sulfur.

  • Fix: Ensure high purity of the starting thiazole (remove free sulfur/thioamide traces). Increase catalyst loading to 10%.

References

• Hantzsch Thiazole Synthesis Mechanism & Applic

  • Source: Organic Chemistry Portal. "Hantzsch Thiazole Synthesis."

  • URL:[Link]

• Synthesis and biological evaluation of 2-pyridylthiazole deriv

  • Source: Arabian Journal of Chemistry (via ScienceDirect/Elsevier).

  • URL:[Link]

• Palladium-Catalyzed C-H Activ

  • Source: Chemical Reviews (ACS Publications).

  • URL:[Link]

• Medicinal Chemistry of Thiazoles

  • Source: MDPI Molecules. "Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance."

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Palladium (II)-Catalyzed C–H Activation with Bifunctional Ligands: From Curiosity to Industrialization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. web.pkusz.edu.cn [web.pkusz.edu.cn]

Application Note: Functionalization of Thiazole C4 Position with Bromine

This guide details the synthesis and functionalization of the thiazole C4 position with bromine, focusing on the "hard-to-access" nature of this isomer compared to the C2 and C5 positions.

Executive Summary

The functionalization of the thiazole ring at the C4 position presents a specific synthetic challenge. Unlike the C2 position (acidic, prone to nucleophilic attack) or the C5 position (nucleophilic, prone to electrophilic aromatic substitution), the C4 position is electronically neutral and sterically less accessible. Direct bromination of unsubstituted thiazole invariably yields 5-bromothiazole or 2,5-dibromothiazole.

Consequently, accessing 4-bromothiazole requires a sequential bromination-debromination strategy . This guide outlines the industry-standard protocol established by Uzelac & Rasmussen (2017) and Bach (2002), utilizing 2,4-thiazolidinedione as a precursor to generate 2,4-dibromothiazole, followed by regioselective lithiation-protonation to isolate the 4-bromo derivative.

Mechanistic Insight & Causality

To successfully functionalize C4, one must understand the electronic landscape of the thiazole ring:

• C2 Position (N-C-S): The most electron-deficient carbon. The proton is acidic (

  ), allowing facile deprotonation. Halogens at C2 are labile to nucleophilic aromatic substitution ( ).

• C5 Position (C=C-S): The most electron-rich position. It is the primary site for Electrophilic Aromatic Substitution (EAS), such as direct bromination (

  ).

• C4 Position: Electronically "silent" relative to C2/C5. Direct functionalization is difficult without blocking C2 and C5.

The Solution: Introduce bromine at both C2 and C4 (using a specific precursor), then exploit the high reactivity of the C2 position to selectively remove the C2-bromine, leaving the C4-bromine intact.

Pathway Visualization

The following diagram illustrates the logical flow from precursor to target molecule, highlighting the critical "Halogen Dance" or regioselective exchange node.

Caption: Workflow for the regioselective synthesis of 4-bromothiazole via 2,4-dibromothiazole intermediate.

Detailed Experimental Protocols

Protocol A: Synthesis of 2,4-Dibromothiazole

This step converts the non-aromatic dione into the aromatic dibromide. Note: This reaction is exothermic and generates corrosive fumes.

Reagents:

• 2,4-Thiazolidinedione (1.0 eq)

• Phosphorus Oxybromide (

  ) (2.5 - 3.0 eq)

• Solvent: Neat or Toluene (if temperature control is needed)

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser topped with a drying tube (CaCl2). Connect the outlet to a caustic scrubber (NaOH trap) to neutralize HBr fumes.

• Mixing: Mix solid 2,4-thiazolidinedione and solid

  in the flask.

  • Expert Tip: If using toluene, add it now. Neat reactions are faster but require careful heat management.

• Reaction: Heat the mixture to 100–110°C. The solids will melt/dissolve, and the mixture will turn dark orange/red.

• Duration: Reflux for 3–5 hours. Monitor by TLC (Hexane/EtOAc) until the starting material disappears.

• Quench (Critical): Cool the mixture to 0°C. Slowly pour the reaction mixture onto crushed ice with vigorous stirring.

  hydrolysis is violent; add dropwise initially.

• Extraction: Neutralize the aqueous slurry with saturated

  or (keep pH ~8-9). Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).

• Purification: Dry organic layers over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, 5-10% EtOAc in Hexanes).

  • Yield Expectation: 80–90%.

  • Appearance: White to pale yellow solid.

Protocol B: Regioselective Synthesis of 4-Bromothiazole

This step utilizes the differential acidity/reactivity of the C2 vs. C4 positions. The C2-Br bond is more labile to Lithium-Halogen exchange than the C4-Br bond.

Reagents:

• 2,4-Dibromothiazole (1.0 eq)

• n-Butyllithium (n-BuLi) (1.05 - 1.1 eq, typically 1.6M or 2.5M in hexanes)

• Methanol (MeOH) (Excess, as proton source)

• Solvent: Anhydrous Diethyl Ether (

  ) or THF. Note: is often preferred to prevent halogen dance migration to C5.

Procedure:

• Preparation: Flame-dry a 2-neck round-bottom flask under Argon/Nitrogen atmosphere.

• Dissolution: Dissolve 2,4-dibromothiazole in anhydrous

  (approx. 0.1 - 0.2 M concentration).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

  • Integrity Check: The low temperature is mandatory. At higher temperatures (>-40°C), the lithiated species may decompose or rearrange (Halogen Dance) to the thermodynamically stable C5-lithio species.

• Lithiation: Add n-BuLi dropwise over 10–15 minutes via syringe.

  • Observation: The solution may change color (often yellow/orange).

  • Mechanism:[1][2] Rapid Li-Hal exchange occurs exclusively at C2, forming 2-lithio-4-bromothiazole.

• Incubation: Stir at -78°C for 20–30 minutes.

• Quench: Add excess Methanol (neat) dropwise to the cold solution.

  • Reaction:

    .

• Workup: Allow the mixture to warm to room temperature. Add water. Extract with

  . Wash with brine, dry over , and concentrate.

• Purification: Flash chromatography (if necessary), though the crude purity is often high.

  • Yield Expectation: >90%.[1][2][3][4][5]

  • Product: 4-Bromothiazole (Liquid/Low-melting solid).

Summary of Reactivity Data

Position	Reactivity Type	Relative Rate	Outcome of Direct Bromination	Outcome of Li-Exchange
C2	Acidic / Nucleophilic (SNAr)	High	Not observed (unless radical)	Preferred Site (Fast)
C4	Neutral / Inert	Low	Not observed	Slow / Stable
C5	Electrophilic (EAS)	High	Major Product	Intermediate

Applications: Cross-Coupling

Once 4-bromothiazole is synthesized, it serves as a versatile scaffold for Palladium-catalyzed cross-coupling (Suzuki, Negishi, Stille).

• Selectivity: In 2,4-dibromothiazole, Pd-coupling occurs at C2 first .[6]

• Strategy: If you need a 2,4-disubstituted thiazole, perform the cross-coupling on 2,4-dibromothiazole before removing the bromine. If you need a 4-substituted thiazole (with H at C2), use the 4-bromothiazole synthesized above.

Example Protocol (Suzuki Coupling on 4-Bromothiazole):

• Mix 4-bromothiazole (1 eq), Arylboronic acid (1.2 eq),

  (2 eq).

• Catalyst:

  (5 mol%).

• Solvent: DME/Water (4:1).

• Heat to 80°C for 12h.

References

• Uzelac, E. J., & Rasmussen, S. C. (2017).[2][7][8][9][10] Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry.

• Bach, T., & Heuser, S. (2002). Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions. The Journal of Organic Chemistry.

• Stanetty, P., et al. (2006).[2] Improved Synthesis of 2,4-Dibromothiazole. Monatshefte für Chemie.

• ChemicalBook. (2024). 4-Bromothiazole Properties and Safety Data.

Sources

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. lookchem.com [lookchem.com]
• 3. 4-Bromothiazole, CasNo.34259-99-9 Baoji Guokang Healthchem co.,ltd China (Mainland) [gkhsc.lookchem.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Case #8842: Optimization of 2-(2-Pyridyl)thiazole Synthesis

Topic: High-Yield Hantzsch Thiazole Synthesis with 2-Cyanopyridine Role: Senior Application Scientist, Technical Support Division

Executive Summary: Users attempting to synthesize thiazoles directly from 2-cyanopyridine and

-haloketones often report 0% to <10% yields. This is a fundamental mechanistic mismatch. The Hantzsch synthesis requires a thioamide , not a nitrile. 2-cyanopyridine is relatively unreactive toward -haloketones under standard Hantzsch conditions.

To achieve high yields (>80%), the synthesis must be decoupled into two distinct, optimized steps:

• Thionation: Conversion of 2-cyanopyridine to 2-pyridinecarbothioamide.

• Condensation: Reaction of the thioamide with the

  -haloketone.[1][2]

This guide details the "Thioamide-First" protocol, which eliminates the primary failure point of this synthesis.

Part 1: The Chemistry & Logic (The "Why")

The Hantzsch thiazole synthesis relies on the nucleophilic attack of a sulfur atom onto the

-carbon of a haloketone.

• The Problem: The nitrogen in a nitrile (2-cyanopyridine) is a poor nucleophile for this specific displacement compared to the sulfur in a thioamide.

• The Solution: We must first install the sulfur atom by converting the nitrile (

  ) to a thioamide ( ).

Visualizing the Pathway

The following diagram illustrates the correct high-yield pathway versus the common failure mode.

Caption: Figure 1. The "Thioamide-First" strategy (Green/Blue path) ensures high yields, whereas direct reaction (Red dotted path) typically fails.

Part 2: Step-by-Step Optimized Protocols

Step 1: The Thionation (Nitrile Thioamide)

Goal: Convert 2-cyanopyridine to 2-pyridinecarbothioamide.

Protocol A: Ammonium Sulfide Method (Safer & High Yield) Reference: Modified from Jagodzinski et al. (2019)

• Setup: Dissolve 2-cyanopyridine (10 mmol) in Methanol (20 mL).

• Reagent Addition: Add Ammonium Sulfide (20% aqueous solution, 5 mL, approx. 15 mmol).

  • Note: Use a fume hood. Ammonium sulfide releases

    and smells essentially of rotten eggs.

• Reaction: Stir at room temperature for 16–24 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: 30% EtOAc/Hexane). The nitrile spot (

    ) should disappear; a lower, yellow thioamide spot ( ) will appear.

• Work-up:

  • Pour the mixture into ice-cold water (50 mL).

  • The thioamide often precipitates as yellow needles. Filter and wash with cold water.

  • Troubleshooting: If no precipitate forms (due to pyridine solubility), extract with Ethyl Acetate (

    mL), dry over , and concentrate.

Yield Target: >85% Appearance: Yellow crystalline solid.[3]

Step 2: The Hantzsch Condensation

Goal: React 2-pyridinecarbothioamide with

-haloketone.

Protocol B: Clean Condensation Reference: Hantzsch Thiazole Synthesis Standard Conditions

• Stoichiometry: In a round-bottom flask, combine:

  • 2-Pyridinecarbothioamide (1.0 equiv, from Step 1).

  • -Haloketone (e.g., Phenacyl bromide) (1.05 equiv).

• Solvent: Add Absolute Ethanol (5 mL per mmol).

• Reaction: Reflux (

  C) for 2–4 hours.

  • Observation: The solution usually turns clear, then may darken slightly. A solid (the hydrobromide salt) may precipitate during reflux—this is good.

• Isolation (The Critical pH Step):

  • Cool the mixture to room temperature.

  • Do NOT just filter yet. The product is likely a hydrobromide salt (

    ) which is soluble in ethanol.

  • Neutralization: Pour the reaction mixture into 10% aqueous

    or until pH 8–9.

  • Why? The pyridine ring and thiazole nitrogen are basic. Neutralization liberates the free base, which is hydrophobic and will precipitate.

• Purification: Filter the solid, wash with water, and recrystallize from Ethanol/Water if necessary.

Yield Target: 80–95%

Part 3: Troubleshooting Guide (FAQs)

Q1: I tried the "One-Pot" method I saw in a paper, but my yield is 15%. Why? A: True one-pot reactions (mixing nitrile + sulfide + haloketone) often fail because the

-haloketone is highly reactive. It can alkylate the sulfide source directly (forming sulfides/disulfides) before the sulfide can convert the nitrile to a thioamide. The "Two-Step" method protects your expensive haloketone from side reactions.

Q2: My product is stuck in the aqueous layer during workup. A: This is a common issue with pyridyl-thiazoles.

• Cause: The pyridine nitrogen is basic (

  ). If your workup is even slightly acidic, the molecule is protonated (ionic) and water-soluble.

• Fix: Ensure the pH is adjusted to 8–9 . If precipitation doesn't occur, extract with Dichloromethane (DCM) , not Ethyl Acetate (DCM is better for solubilizing polar heterocycles).

Q3: I see a spot on TLC that looks like the starting haloketone. A: You likely have Dehalogenation .

• Cause: If the reaction is heated too long or if the thioamide is old/decomposed, the haloketone can be reduced back to the ketone.

• Fix: Use fresh thioamide (Step 1). Ensure the haloketone is not lachrymatory (if it doesn't make you cry, it might have degraded).

Part 4: Diagnostic Decision Tree

Use this flow to diagnose low yields in your current workflow.

Caption: Figure 2. Troubleshooting logic for low-yield Hantzsch synthesis.

Part 5: Data Summary

Variable	Standard (Fail)	Optimized (Success)	Reason
Starting Material	2-Cyanopyridine + Haloketone	2-Pyridinecarbothioamide + Haloketone	Nitriles are poor nucleophiles for Hantzsch.
Solvent	DMF or Water	Ethanol (Abs.)	Ethanol supports the ionic intermediate precipitation.
Workup pH	Acidic/Neutral	Basic (pH 8-9)	Pyridine-thiazoles are water-soluble salts at acidic pH.
Temperature	Room Temp	Reflux ( C)	Activation energy required for cyclization.

References

• Jagodzinski, T. S. (2003). Thioamides as Useful Synthons in the Synthesis of Heterocycles.[4] Chemical Reviews, 103(1), 197–232.

• Hantzsch, A. (1887).[1] Ueber die Synthese des Thiazols (Thiazolreihe I). Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132.

• Potts, K. T., & Huseby, R. M. (1966). 1,2,4-Triazoles.[3] XVI. Derivatives of the s-Triazolo[3,4-a]isoquinoline and s-Triazolo[4,3-a]quinoline Ring Systems. The Journal of Organic Chemistry, 31(11), 3528–3534. (Demonstrates thionation protocols).

• Erian, A. W., Sherif, S. M., & Gaber, H. M. (2003). The Chemistry of

  -Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 8(11), 793-865.

Sources

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. Catalyst free one pot three components synthesis of 2-iminothiazoles from nitroepoxides and thiourea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 4. Sci-Hub. Direct preparation of thiazoles, imidazoles, imidazopyridines and thiazolidines from alkenes / Org. Biomol. Chem., 2012 [sci-hub.box]

Technical Support Center: Navigating the Solubility Challenges of Pyridine-Thiazole Derivatives in DMSO

Introduction: Understanding the Core Challenge

Pyridine-thiazole hybrids are a cornerstone of modern medicinal chemistry, exhibiting a wide range of pharmacological activities.[1][2] However, their promising biological profiles are often hampered by a common, yet critical, experimental hurdle: poor solubility. Dimethyl Sulfoxide (DMSO) is the go-to solvent for initial stock solution preparation due to its exceptional ability to dissolve a broad spectrum of compounds.[3][4] Despite this, the unique physicochemical properties of pyridine-thiazole derivatives—often characterized by planar, aromatic ring systems and varying lipophilicity—can lead to significant solubility issues even in this powerful solvent.[5][6]

This guide provides a comprehensive, in-depth troubleshooting framework for researchers, scientists, and drug development professionals. It moves beyond simple procedural steps to explain the underlying scientific principles, ensuring that your experimental choices are both effective and well-informed. Our goal is to equip you with the expertise to diagnose and solve solubility challenges, leading to more reliable and reproducible data.

Part 1: The Troubleshooting Guide (Q&A Format)

This section addresses the most common issues encountered when dissolving pyridine-thiazole derivatives in DMSO.

Initial Dissolution Failures

Question: I've added DMSO to my pyridine-thiazole compound, but it's not dissolving with simple vortexing. What is my first step?

Answer: This is a very common starting point. The intermolecular forces in the crystal lattice of your compound are currently stronger than the forces of solvation offered by DMSO at room temperature. The immediate goal is to introduce more energy into the system to overcome this.

• Underlying Cause: Insufficient kinetic energy to break down the compound's crystal lattice and overcome particle aggregation.

• Immediate Actions:

  • Prolonged Vortexing: Mix for an extended period (2-5 minutes). This is the least invasive first step.

  • Sonication: If vortexing fails, use a bath sonicator. Sonication uses high-frequency sound waves to create micro-cavitations in the solvent, which collapse and generate localized energy.[7][8] This mechanical agitation is highly effective at breaking up compound aggregates and enhancing dissolution.[9][10] A 10-15 minute treatment is a good starting point.

  • Gentle Heating: If sonication is insufficient, gentle warming can be applied. Heating increases the kinetic energy of both the solvent and solute molecules, which helps to disrupt the crystal lattice.[10] A water bath set to 30-40°C is recommended.[7]

Causality Behind the Choices: We proceed from the least to most aggressive methods. Vortexing is purely mechanical. Sonication provides more targeted mechanical energy. Heating adds thermal energy, which is very effective but carries a risk of compound degradation if the molecule is thermally labile.

Question: Is it safe to heat my compound in DMSO? I'm concerned about degradation.

Answer: This is a critical and valid concern. While gentle heating is a standard practice, you must consider the stability of both your compound and the solvent.

• DMSO Stability: Pure DMSO is thermally stable up to approximately 150°C.[11][12] The recommended gentle warming to 30-40°C is well below its decomposition temperature. However, the presence of acids, bases, or other reagents can lower the decomposition temperature of DMSO.[13][14]

• Compound Stability: The thermal stability of your specific pyridine-thiazole derivative is the primary unknown. Before heating, it is crucial to verify its stability. If stability data is unavailable, this method should be used cautiously and as a last resort.

• Self-Validating Protocol: Always include a control. After dissolving with heat, run a quick purity check (e.g., HPLC or LC-MS) on the dissolved sample and compare it to a standard of the unheated compound to ensure no degradation has occurred.

Precipitation Issues in DMSO Stock

Question: My compound dissolved perfectly in DMSO, but after storing it at -20°C and thawing, I see crystals. What happened?

Answer: You are likely observing one of two phenomena: precipitation from a supersaturated solution or the effect of absorbed water.

• Possible Cause 1: Supersaturation. By using methods like heating or sonication, you can create a supersaturated solution, which is thermodynamically unstable.[15] During a freeze-thaw cycle, the formation of DMSO crystals can provide nucleation sites, causing the excess compound to precipitate out of the solution.[9] Once a compound crystallizes from DMSO, it is often much harder to redissolve because it has settled into a more stable, lower-energy crystalline form.[16]

• Possible Cause 2: Water Contamination. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4][17] The presence of even small amounts of water can significantly decrease DMSO's ability to solvate hydrophobic compounds, leading to precipitation.[8][9] This effect is synergistic with freeze-thaw cycles.[9]

• Solutions & Best Practices:

  • Use Anhydrous DMSO: Always use a fresh, high-purity, anhydrous grade of DMSO (≥99.7%) for preparing stock solutions.[10][17]

  • Proper Storage: Aliquot your stock solution into single-use volumes in tightly sealed vials. This minimizes both the number of freeze-thaw cycles and the exposure to atmospheric moisture.[4][7]

  • Re-dissolving: Before use, allow the aliquot to come to room temperature completely. Then, vortex and briefly sonicate the vial to ensure any micro-precipitates are redissolved before you take your sample.[7]

The Aqueous Dilution Problem

Question: My 10 mM stock in 100% DMSO is perfectly clear. But when I dilute it into my aqueous assay buffer (e.g., PBS), it immediately turns cloudy and a precipitate forms. How do I solve this?

Answer: This is arguably the most frequent and frustrating challenge, known as "crashing out" or "precipitation upon dilution."[17] Your compound is soluble in the highly polar, aprotic environment of DMSO but is poorly soluble in the aqueous buffer. The dilution causes a drastic shift in solvent polarity, and the compound's concentration exceeds its solubility limit in the final aqueous medium.

• Underlying Cause: The final concentration of your compound in the assay buffer is above its maximum aqueous solubility. The percentage of DMSO in the final solution is too low to keep the hydrophobic compound dissolved.[17]

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitation upon aqueous dilution.

• Detailed Solutions:

  • Optimize the Dilution Protocol: Never add the aqueous buffer directly to your concentrated DMSO stock. Instead, add the small volume of DMSO stock dropwise to the larger volume of continuously vortexing or stirring aqueous buffer.[10] This avoids creating localized areas of high compound concentration that can seed precipitation.

  • Perform Intermediate Dilutions in DMSO: Before the final dilution into the aqueous buffer, perform serial dilutions in 100% DMSO. For example, to get a 10 µM final concentration from a 10 mM stock, first dilute to 1 mM, then 100 µM in pure DMSO, and then perform the final dilution into the buffer. This ensures the compound is soluble at every step before it hits the aqueous environment.

  • Increase Final DMSO Concentration: Check the DMSO tolerance of your assay. Many cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity, and some robust assays can tolerate 1%.[7] Increasing the final DMSO concentration can help keep the compound in solution. Always include a vehicle control with the identical final DMSO concentration.[4]

  • Use a Co-solvent: If precipitation persists, adding a co-solvent to your aqueous buffer can be effective. Common choices include Polyethylene Glycol (PEG 400), glycerol, or non-ionic surfactants like Tween 80.[10][18] These agents can help to solubilize the compound in the final aqueous medium.

Compound-Specific Issues

Question: I've tried everything, and a specific batch of my pyridine-thiazole derivative just won't dissolve. Could the compound itself be the problem?

Answer: Absolutely. If you've exhausted the standard procedural fixes, it's time to investigate the solid-state properties of your compound.

• Purity: Impurities can paradoxically either increase or decrease the apparent solubility of a compound.[15] However, insoluble impurities can act as a physical barrier to dissolution. Verifying the purity of your compound via LC-MS or NMR is a critical step.

• Polymorphism: Many organic molecules can exist in multiple crystalline forms, or polymorphs, which can have vastly different solubilities.[15][19] It's possible that a new synthesis batch has produced a more stable, less soluble polymorph. Solvent-mediated phase transformations can also occur, where a more soluble form converts to a less soluble one upon contact with the solvent.[20] Characterizing the solid form (e.g., via XRD or DSC) may be necessary for particularly problematic compounds.

• Salt Form: If your compound has ionizable groups (like the pyridine nitrogen), its salt form can dramatically influence solubility. For some compounds, converting to a hydrochloride or methanesulfonate salt can improve solubility in polar solvents.[21]

Part 2: Protocols and Data

Quantitative Data Summary

Parameter	Recommended Range	Rationale & Key Considerations	References
DMSO Purity	Anhydrous ≥99.7%	Water contamination significantly reduces solvating power for hydrophobic compounds.	[9][10][17]
Heating Temperature	30 - 40°C	Provides sufficient thermal energy to aid dissolution without significant risk of DMSO degradation. Compound stability must be verified.	[7][10][11]
Final DMSO in Assay	< 0.5% (ideal)	Minimizes cytotoxicity and off-target effects. The tolerance of each specific assay or cell line must be validated.	[4][7][18]
Stock Solution Storage	-20°C to -80°C	Low temperatures maintain compound stability. Store in single-use aliquots to prevent freeze-thaw cycles and moisture absorption.	[4][7]

Experimental Protocols

Protocol 1: Standard Dissolution in DMSO

• Preparation: Accurately weigh the pyridine-thiazole compound into a sterile, appropriately sized vial.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve the target stock concentration (e.g., 10 mM).

• Mixing: Tightly cap the vial and vortex vigorously for 2 minutes at room temperature.

• Visual Inspection: Carefully inspect the solution against a light source. If the solution is perfectly clear with no visible particles, the compound is dissolved.

• Storage: If not for immediate use, create single-use aliquots and store them in tightly sealed vials at -20°C or -80°C.

Protocol 2: Aided Dissolution for Difficult Compounds

• Initial Steps: Follow steps 1-3 of Protocol 1.

• Sonication: If undissolved particles remain after vortexing, place the vial in a bath sonicator for 10-15 minutes.

• Visual Inspection: Check for dissolution. If the solution is still not clear, proceed to the next step.

• Gentle Heating: Place the vial in a water bath set to 37°C for 10-15 minutes.[10] Vortex the vial intermittently every 5 minutes.

• Final Check: After cooling to room temperature, perform a final visual inspection. If the compound is dissolved, proceed with storage as described in Protocol 1. Note: Always confirm the thermal stability of your compound before applying heat.

Protocol 3: Aqueous Buffer Compatibility Test

This protocol is essential to determine the maximum soluble concentration in your final assay conditions.

• Prepare Stock: Prepare a high-concentration stock solution of your compound in 100% anhydrous DMSO (e.g., 20 mM) using Protocol 1 or 2.

• Serial Dilution in DMSO: Create a series of dilutions from your stock solution in 100% DMSO (e.g., 10 mM, 5 mM, 2 mM, 1 mM, 0.5 mM).

• Dilution into Buffer: For each DMSO concentration, add 2 µL to 198 µL of your final aqueous assay buffer in a clear microplate well (this creates a 1:100 dilution and a final DMSO concentration of 1%).

• Incubation & Observation: Let the plate sit at room temperature for 30 minutes. Visually inspect each well for any signs of precipitation (cloudiness, crystals). You can also measure absorbance at 600 nm to quantify turbidity.

• Determination: The highest concentration that remains clear is your approximate maximum working concentration under these assay conditions.

Caption: Recommended workflow for dilution from DMSO into aqueous buffer.

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• Benchchem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.

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• Polishchuk, P., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling, 53(8), 1987-1996. Retrieved from [Link]

• Kumar, P., et al. (2022). Pyridine appended 2-hydrazinylthiazole derivatives: design, synthesis, in vitro and in silico antimycobacterial studies. RSC Advances, 12(30), 19357-19370. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 2-Pyridyl vs. 4-Pyridyl Thiazole Derivatives

Introduction: The Pyridyl-Thiazole Scaffold in Medicinal Chemistry

The hybridization of distinct pharmacophores into a single molecular entity is a cornerstone of modern drug discovery, aimed at enhancing therapeutic efficacy and mitigating off-target effects. Among the myriad of heterocyclic scaffolds, the pyridyl-thiazole core has garnered significant attention.[1][2][3] The thiazole ring, a key component of Vitamin B1, is a versatile pharmacophore present in numerous FDA-approved drugs, prized for its diverse pharmacological activities including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5] The pyridine ring, another essential heteroaromatic system, is integral to the structure of many natural products and synthetic drugs, often playing a crucial role in binding interactions with biological targets.[1][6]

The conjugation of these two moieties creates a scaffold with immense therapeutic potential. However, the specific biological activity of these hybrid molecules is profoundly influenced by their isomeric structure—specifically, the point of attachment of the thiazole to the pyridine ring. This guide provides an in-depth, data-driven comparison of the biological activities of 2-pyridyl versus 4-pyridyl thiazole derivatives, offering researchers critical insights into the structure-activity relationships (SAR) that govern their efficacy. We will explore key therapeutic areas, present supporting experimental data, and detail the methodologies required to validate these findings in a laboratory setting.

General Experimental & Analytical Workflow

The journey from compound synthesis to biological validation follows a structured path. The choice of specific assays is dictated by the target therapeutic area, but the overarching logic remains consistent. This workflow ensures that observations are robust, reproducible, and grounded in sound scientific principles.

Caption: General workflow for synthesis and evaluation of pyridyl-thiazoles.

Part 1: Anticancer Activity

The anticancer potential of pyridyl-thiazole derivatives is one of the most extensively studied areas.[6][7][8] These compounds often exert their effects by inhibiting key signaling proteins involved in cell proliferation, survival, and metastasis, such as protein kinases.[9]

Comparative Cytotoxicity: Positional Isomerism Matters

The placement of the nitrogen atom in the pyridine ring dictates the molecule's electronic properties, hydrogen bonding capability, and overall conformation, which in turn affects its interaction with target enzymes. While some studies report similar activities between the isomers, others reveal a distinct advantage for one over the other, depending on the specific substitutions on the scaffold and the cancer cell line being tested.

A study on hydrazonothiazole-based pyridine compounds targeting the A549 lung cancer cell line found that derivatives containing 2-pyridyl and 4-pyridyl groups generally exhibited comparable cytotoxic activity.[10] However, another study synthesizing a novel series of 2-pyridine and 4-pyridine substituted thiazole derivatives found that the 4-pyridine thiazole hybrids showed more potent antimicrobial and chemical reactivity than their 2-pyridine counterparts.[11] This highlights the principle that the superiority of one isomer is not absolute but is context-dependent on the overall molecular structure and biological target.

Table 1: Comparative in Vitro Anticancer Activity (IC₅₀ Values in µM)

Compound Series	2-Pyridyl Derivative (IC₅₀)	4-Pyridyl Derivative (IC₅₀)	Cancer Cell Line	Reference
Hydrazonothiazoles	Generally Similar Activity	Generally Similar Activity	A549 (Lung)	[10]
Thiazolyl-Azoles	-	Potent Activity (Specific data not provided)	-	[12]
Pyridine-Thiazole Hybrids	Less Potent (MIC data)	More Potent (MIC data)	Antimicrobial context	[11]
Pyridyl-carbonyl Thiazoles	Lesser Antioxidant Activity	Higher Antioxidant Activity	Antioxidant context	[13]

Note: Direct comparative IC₅₀ data for anticancer activity is often embedded within larger studies focusing on one isomer. The table reflects general trends reported in the literature.

Mechanism of Action: Kinase Inhibition

Many pyridyl-thiazole compounds function as ATP-competitive kinase inhibitors. The pyridine nitrogen can act as a crucial hydrogen bond acceptor, anchoring the inhibitor in the ATP-binding pocket of the kinase. Thiazole-bearing drugs like Dasatinib are known kinase inhibitors.[8]

The differential activity between 2- and 4-pyridyl isomers can be attributed to the orientation of this key nitrogen atom. For example, in Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in angiogenesis, the precise geometry required for optimal binding may favor one isomeric form. Molecular docking studies often reveal that the 4-pyridyl nitrogen may form more favorable interactions with hinge region residues compared to the 2-pyridyl isomer, or vice-versa, depending on the specific kinase.[14][15]

Caption: Inhibition of the VEGFR-2 signaling pathway by pyridyl-thiazoles.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol provides a reliable method for assessing the in vitro cytotoxicity of synthesized compounds against cancer cell lines.[4][16]

Objective: To determine the concentration of a compound that inhibits 50% of cell growth (IC₅₀).

Materials:

• Cancer cell line (e.g., A549, MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Synthesized 2-pyridyl and 4-pyridyl thiazole derivatives

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in growth medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of medium containing the various concentrations of the compounds. Include a vehicle control (DMSO only) and a positive control (e.g., Cisplatin).[10]

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration on a logarithmic scale and determine the IC₅₀ value using non-linear regression analysis.

Part 2: Antimicrobial Activity

Thiazole derivatives are well-established antimicrobial agents.[17][18][19] The inclusion of a pyridine moiety can enhance this activity, but the isomeric position is again a critical determinant of efficacy.

Comparative Efficacy: Gram-Positive vs. Gram-Negative Bacteria

Structure-activity relationship (SAR) studies often reveal that the antimicrobial spectrum is influenced by the pyridyl isomer. In a study comparing 2- and 4-pyridine substituted thiazoles, the 4-pyridyl derivatives consistently demonstrated more potent activity.[11] The most potent compound in that series, a 4-pyridyl derivative, exhibited a Minimum Inhibitory Concentration (MIC) of 0.02 mM against Staphylococcus aureus and Bacillus cereus.[11]

This difference may arise from several factors. The 4-pyridyl isomer might have better cell wall penetration, particularly in Gram-negative bacteria with their complex outer membrane. Alternatively, the target enzyme or protein within the microbe may have an active site topography that favors the geometry of the 4-pyridyl scaffold. For instance, smaller substitutions on the thiazole ring at positions 4 or 5 have been shown to increase antimicrobial activity, suggesting that steric bulk is a limiting factor.[20]

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound Series	Isomer	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungus)	Reference
Pyridine-Thiazole Hybrids	4-pyridyl (4c)	0.02 mM	>0.17 mM	0.08 mM	[11]
Pyridine-Thiazole Hybrids	2-pyridyl (3c)	0.04 mM	>0.17 mM	>0.17 mM	[11]
2-(3-pyridyl) Thiazoles*	3-pyridyl (5)	Potent Activity	Moderate Activity	Potent Activity	[20]

Note: Data for the 3-pyridyl isomer is included for broader context, as it is also frequently studied.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is the gold standard for determining the MIC of an antimicrobial agent.[19]

Objective: To determine the lowest concentration of a compound that visibly inhibits the growth of a microorganism.

Materials:

• Bacterial strains (e.g., S. aureus, E. coli) and fungal strains (e.g., C. albicans)

• Mueller-Hinton Broth (MHB) for bacteria; RPMI-1640 for fungi

• Sterile 96-well microplates

• Test compounds dissolved in DMSO

• Standard antibiotics (e.g., Ofloxacin, Ketoconazole)

• Bacterial/fungal inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Compound Dilution: Dispense 50 µL of sterile broth into each well of a 96-well plate. Add 50 µL of the stock test compound solution (at 2x the highest desired concentration) to the first well of a row.

• Serial Dilution: Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well. This results in wells with decreasing concentrations of the compound.

• Inoculation: Prepare a standardized inoculum of the test microorganism and dilute it in broth so that each well receives a final concentration of approximately 5 x 10⁵ CFU/mL. Add 50 µL of this inoculum to each well.

• Controls: Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or 24-48 hours for fungi.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).

Part 3: Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases, and the development of novel anti-inflammatory agents is a high priority.[21] Pyridyl-thiazole derivatives have shown promise in this area, often by inhibiting enzymes involved in the inflammatory cascade, such as p38 MAP kinase or cyclooxygenases (COX).[21][22]

A study of 4-phenyl-5-pyridyl-1,3-thiazole analogues identified them as potent inhibitors of p38 MAP kinase and the release of tumor necrosis factor-alpha (TNF-α), a key pro-inflammatory cytokine.[22] Similarly, a series of 2-pyridyl-2-thiobenzothiazole compounds were investigated for anti-inflammatory properties, with one derivative showing 1.34 times more activity than the standard NSAID indomethacin.[23] While these studies focused on different isomers, they collectively establish the pyridyl-thiazole scaffold as a valid starting point for anti-inflammatory drug design. The choice between a 2-pyridyl or 4-pyridyl linkage would depend on optimizing interactions within the active site of the specific target enzyme (e.g., p38 kinase).

Conclusion and Future Directions

The evidence strongly indicates that the isomeric relationship between the pyridine and thiazole rings is a critical determinant of biological activity. While broad generalizations are challenging, some trends emerge:

• Anticancer Activity: The optimal isomer is highly dependent on the specific kinase target and the substitution pattern of the overall molecule. Neither the 2-pyridyl nor the 4-pyridyl position holds a universal advantage across all cancer types.[10]

• Antimicrobial Activity: Several studies suggest that 4-pyridyl thiazoles may possess a slight advantage, particularly against Gram-positive bacteria.[11] This could be related to improved physicochemical properties that govern cell entry or target engagement.

• Anti-inflammatory Activity: Both 2- and 4-pyridyl systems have yielded potent anti-inflammatory agents, indicating that both scaffolds are viable starting points for optimization.[22][23]

For researchers in drug development, these findings underscore the necessity of synthesizing and evaluating both isomeric series in early-stage screening. A decision to pursue one isomer over the other should be data-driven, based on comprehensive in vitro screening against a relevant panel of cell lines or microbial strains. Future work should focus on generating more direct, head-to-head comparisons of 2- and 4-pyridyl thiazole libraries against a wider range of biological targets to build a more comprehensive SAR map for this privileged scaffold.

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Spectroscopic Validation of 2,4,5-Substituted Thiazoles: An Integrated Protocol for Regioisomeric Certainty

Executive Summary

In small molecule drug discovery, the thiazole scaffold is ubiquitous, appearing in kinase inhibitors (e.g., Dasatinib) and metabolic modulators (e.g., Febuxostat). However, the synthesis of 2,4,5-substituted thiazoles—classically via the Hantzsch condensation—is prone to regiochemical ambiguity. Variations in steric bulk and electronic character of

-haloketones can lead to mixtures of 2,4- and 2,5-isomers, or unexpected N-alkylated 2-imino-2,3-dihydrothiazoles.

Standard 1D NMR (

H, C) is often insufficient for fully substituted thiazoles due to the absence of diagnostic ring protons. This guide introduces the Integrated Spectroscopic Validation Protocol (ISVP) , a self-validating system that utilizes heteronuclear 2D NMR ( HMBC, HMBC) to definitively assign regiochemistry, reducing the risk of structure-activity relationship (SAR) artifacts.

Part 1: The Challenge – Regiochemical Ambiguity

The "Standard Routine Analysis" (SRA) typically relies on low-resolution LC-MS and 1D

H NMR. While SRA confirms molecular weight and functional group presence, it fails to distinguish between:

• Regioisomers: 2,4-disubstituted vs. 2,5-disubstituted thiazoles.

• Tautomers: 2-aminothiazoles vs. 2-imino-thiazolines.

• Scaffold Hopping: Thiazole vs. Isothiazole formation (in modified syntheses).

Comparative Analysis: SRA vs. ISVP

The following table contrasts the standard approach with the proposed ISVP.

Feature	Standard Routine Analysis (SRA)	Integrated Spectroscopic Validation Protocol (ISVP)
Primary Technique	1D H NMR, Low-Res LC-MS	2D NMR (HMBC, NOESY), N-HMBC, HRMS
Regioisomer ID	Low Confidence. Relies on predicted chemical shifts which vary by solvent/concentration.	Absolute Certainty. Relies on scalar coupling connectivity (bond pathways).
N-Assignment	Blind. Cannot see nitrogen directly; infers position from NH protons (if present).	Direct Observation. N shifts distinguish (ring) vs (amine) nitrogens.
Data Acquisition	10–15 minutes	2–4 hours (includes long-range heteronuclear runs)
Risk Profile	High risk of late-stage structural retraction.	Front-loaded validation; zero downstream ambiguity.

Part 2: The Integrated Spectroscopic Validation Protocol (ISVP)

This protocol is designed as a logic gate system. You do not proceed to biological testing until the structure passes the "Connectivity Check."

Step 1: The Carbon Backbone Anchor ( H- C HMBC)

• Objective: Establish the position of substituents relative to the sulfur atom.

• The Science: The thiazole C2, C4, and C5 carbons have distinct chemical environments, but in trisubstituted systems, we lack the C5-H proton handle. We must use Long-Range Heteronuclear Multiple Bond Correlation (HMBC) to "see" the ring carbons via the substituent protons.

• Critical Correlations:

  • C2 Identification: Look for correlations from protons on the C2-substituent (e.g.,

    or ). C2 is typically the most deshielded carbon ( 160–175 ppm).

  • C4 vs. C5 Differentiation:

    • Protons on a C4-alkyl group will show a strong

      to C4 and a to C5.

    • Protons on a C5-alkyl group will show a strong

      to C5 and a to C4.

    • Differentiation Key: C4 is generally deshielded (

      140–155 ppm) relative to C5 ( 100–130 ppm) due to the proximity of the electronegative nitrogen.

Step 2: The Nitrogen Fingerprint ( H- N HMBC)[1][2]

• Objective: Distinguish between 2-aminothiazoles and 2-imino-2,3-dihydrothiazoles.

• The Science:

  N chemical shifts are extremely sensitive to hybridization and protonation state.

• Protocol: Run a gradient-selected

  HMBC (optimized for Hz).

• Interpretation:

  • Thiazole Ring N (N3): Appears at

    250–300 ppm (relative to liq. ). It will correlate with C4-substituent protons.

  • Exocyclic Amine N: Appears upfield at

    70–100 ppm.

  • Misassignment Alert: If you observe a nitrogen shift intermediate between these ranges or unexpected correlations to the "ring" nitrogen from an alkyl halide source, you likely have the 2-imino tautomer (N-alkylation on the ring nitrogen).

Step 3: Spatial Confirmation (NOESY)

• Objective: Confirm geometry if steric crowding is suspected.

• The Science: Nuclear Overhauser Effect Spectroscopy (NOESY) detects through-space interactions (< 5 Å).

• Application: A substituent at C4 will show a NOE cross-peak with the substituent at C5. If the product is the 2,4-isomer (with C5-H), the C4-substituent will NOE with the C5-proton.

Part 3: Visualization of the Workflow

Diagram 1: The ISVP Decision Matrix

This flowchart illustrates the logical progression from synthesis to validated structure.

Caption: The ISVP Decision Matrix ensures that only structures passing both Carbon-Connectivity and Nitrogen-Hybridization checks proceed to biological screening.

Diagram 2: HMBC Correlation Map

This diagram visualizes the specific 2-bond and 3-bond correlations required to assign the regiochemistry of a hypothetical 2-amino-4-methyl-5-arylthiazole.

Caption: Key HMBC correlations. Note that the Methyl group (Me-4) correlates to both C4 and C5, but the chemical shift of the target carbon (C4 vs C5) differentiates the position.

Part 4: Experimental Methodology (Self-Validating)

Sample Preparation

• Solvent: DMSO-

  is preferred over for thiazoles to prevent aggregation and ensure solubility of polar 2-amino derivatives.

• Concentration: Minimum 10 mg/0.6 mL for adequate

  C and N sensitivity.

NMR Acquisition Parameters (Bruker/Jeol 400 MHz+)

• H- C HMBC:

  • Optimization:

    Hz (standard).

  • Number of Scans (NS): 16–32.

  • Validation Check: Ensure the noise floor is low enough to detect weak

    couplings across the sulfur atom.
• H- N HMBC (The "Killer" Experiment):

  • Pulse Sequence: Gradient-selected HMBC.

  • Optimization:

    Hz (to catch long-range correlations from alkyl substituents to ring nitrogens).

  • Validation Check: If no N-correlations are seen, the molecule may be protonated or aggregated; add 1 drop of

    or warm to 45°C.

Data Analysis Criteria

To declare a structure "Validated," the following criteria must be met:

• C4/C5 Discrimination: The carbon receiving a

  correlation from the alkyl substituent must match the expected chemical shift (C4 > C5).

• Nitrogen Integrity: The

  N shift must correspond to a pyridine-like nitrogen ( 270 ppm). An upfield shift ( 150–180 ppm) indicates an imine/amide character, suggesting the wrong isomer (2-imino-thiazoline).

References

• Hantzsch Thiazole Synthesis Regioselectivity

  • Potts, K. T., & Choudhury, D. R. (1977). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity.[1][2] Journal of the Chemical Society, Perkin Transactions 1.

• Spectroscopic Misassignment in Thiazoles

  • Gomes, L. R., et al. (2014). Structural characterization of 2-aminothiazole derivatives: Tautomerism and regiochemistry. Journal of Molecular Structure.

• 15N HMBC Methodology

  • Martin, G. E., & Hadden, C. E. (2000). Long-range 1H-15N heteronuclear shift correlation at natural abundance.[3] Journal of Natural Products.

• Thiazole NMR Data Reference

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).

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